Cas no 1327337-52-9 (4-(4-bromophenyl)-2-oxobutanoic acid)

• Product Name: 4-(4-bromophenyl)-2-oxobutanoic acid
• CAS No: 1327337-52-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5600827
• PubChem ID: 82380544
• Update Time: 2025-05-23

4-(4-bromophenyl)-2-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-bromo-α-oxo-
• 1327337-52-9
• 2-Oxo-4-(4-bromophenyl)butanoic acid
• 4-(4-bromophenyl)-2-oxobutanoic acid
• EN300-1923020

• Inchi： 1S/C10H9BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-2,4-5H,3,6H2,(H,13,14)
• InChI Key： GEYGULICSLYYGU-UHFFFAOYSA-N
• SMILES： C1(CCC(=O)C(O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±25.0 °C(Predicted)
• pka: 2.53±0.54(Predicted)

Additional information on 4-(4-bromophenyl)-2-oxobutanoic acid

Comprehensive Overview of 4-(4-Bromophenyl)-2-Oxobutanoic Acid (CAS No. 1327337-52-9)

4-(4-Bromophenyl)-2-oxobutanoic acid (CAS No. 1327337-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a bromophenyl moiety and a 2-oxobutanoic acid backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(4-bromophenyl)-2-oxobutanoic acid synthesis" or "CAS 1327337-52-9 applications", reflecting its relevance in drug development and material science.

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